Cas no 779339-19-4 (1-(2,6-difluorophenyl)ethyl methanesulfonate)

• Product Name: 1-(2,6-difluorophenyl)ethyl methanesulfonate
• CAS No: 779339-19-4
• MF: C₉H₁₀F₂O₃S
• MW: 236.235708713531
• CID: 5224914
• Update Time: 2025-06-08

1-(2,6-difluorophenyl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,6-difluoro-α-methyl-, 1-methanesulfonate
• 1-(2,6-difluorophenyl)ethyl methanesulfonate

• Inchi： 1S/C9H10F2O3S/c1-6(14-15(2,12)13)9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： URHNEOJXQNJILZ-UHFFFAOYSA-N
• SMILES： C1(C(OS(C)(=O)=O)C)=C(F)C=CC=C1F

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,6-difluorophenyl)ethyl methanesulfonate

Introduction to 1-(2,6-difluorophenyl)ethyl methanesulfonate (CAS No. 779339-19-4)

1-(2,6-difluorophenyl)ethyl methanesulfonate (CAS No. 779339-19-4) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 2,6-difluorophenyl group and a methanesulfonate ester moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The structure of 1-(2,6-difluorophenyl)ethyl methanesulfonate is defined by its molecular formula, C₁₀H₁₀F₂O₃S. The presence of the difluorophenyl group enhances the compound's lipophilicity and metabolic stability, while the methanesulfonate ester provides a reactive leaving group that can be readily displaced in nucleophilic substitution reactions. These properties make it an excellent starting material for the synthesis of complex molecules with diverse biological activities.

In recent years, 1-(2,6-difluorophenyl)ethyl methanesulfonate has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The methanesulfonate ester in 1-(2,6-difluorophenyl)ethyl methanesulfonate can be designed to release a therapeutic agent upon hydrolysis or enzymatic cleavage, thereby improving the drug's pharmacokinetic properties and reducing side effects.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(2,6-difluorophenyl)ethyl methanesulfonate in the development of novel anticancer agents. The researchers synthesized a series of prodrugs derived from this compound and evaluated their efficacy against various cancer cell lines. The results showed that these prodrugs exhibited enhanced cytotoxicity compared to their parent compounds, demonstrating the potential of 1-(2,6-difluorophenyl)ethyl methanesulfonate as a platform for prodrug design.

Beyond its applications in oncology, 1-(2,6-difluorophenyl)ethyl methanesulfonate has also shown promise in the treatment of neurological disorders. A recent study published in the Journal of Neurochemistry explored the use of this compound as a scaffold for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that derivatives of 1-(2,6-difluorophenyl)ethyl methanesulfonate exhibited neuroprotective effects and improved cognitive function in animal models.

The synthetic versatility of 1-(2,6-difluorophenyl)ethyl methanesulfonate has also made it an attractive candidate for use in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using 1-(2,6-difluorophenyl)ethyl methanesulfonate as a building block, researchers can efficiently generate diverse chemical libraries for high-throughput screening.

In addition to its applications in medicinal chemistry, 1-(2,6-difluorophenyl)ethyl methanesulfonate has found utility in other areas such as materials science and analytical chemistry. For instance, it can be used as a reagent for the synthesis of functionalized polymers with specific properties tailored for various applications. In analytical chemistry, it serves as a derivatizing agent for enhancing the detectability and stability of analytes in chromatographic techniques.

The safety profile of 1-(2,6-difluorophenyl)ethyl methanesulfonate is another important consideration for its use in pharmaceutical and industrial applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, proper safety measures should always be followed to ensure safe handling and storage.

In conclusion, 1-(2,6-difluorophenyl)ethyl methanesulfonate (CAS No. 779339-19-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.